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Compound of Interest

Compound Name: 5-ethyl-1,3-benzenediol

Cat. No.: B1625494

An In-depth Technical Guide to 5-Ethylresorcinol (CAS 4299-72-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling 5-Ethylresorcinol

5-Ethylresorcinol, identified by the CAS number 4299-72-3, is a substituted phenol that has
garnered significant interest across various scientific and industrial domains. As a derivative of
resorcinol, a well-established chemical scaffold, 5-ethylresorcinol presents a unique
combination of physicochemical properties and biological activities. This guide provides a
comprehensive technical overview of 5-ethylresorcinol, from its fundamental chemical identity
to its applications and critical safety considerations, tailored for professionals in research and
development.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's identity and properties is the cornerstone of its
effective and safe utilization in research and development.

Nomenclature and Structural Information

5-Ethylresorcinol is systematically known as 5-ethylbenzene-1,3-diol. It belongs to the class of
resorcinols, which are dihydroxybenzenes. The presence of an ethyl group at the 5-position of
the resorcinol ring is a key structural feature that influences its properties.[1]
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Identifier Value

CAS Number 4299-72-3

IUPAC Name 5-ethylbenzene-1,3-diol

Synonyms 5—Ethylres.orcin, Homoorcinol, 5-Ethyl-1,3-
benzenediol

Molecular Formula CsH1002

Molecular Weight 138.16 g/mol [2]

SMILES CCC1=CC(0)=CC(0)=C1

InChl Key MSFGJICDOLGZQK-UHFFFAOYSA-N

Physicochemical Data

The physical and chemical properties of 5-ethylresorcinol dictate its behavior in various
systems and are crucial for experimental design, formulation development, and safety

assessments.
Property Value Source
White to off-white crystalline
Appearance ) [1]
solid
Melting Point 98-99 °C [2][3]
Boiling Point ~264.91 °C (estimated) [4]
Water Solubility Limited, ~5.52 g/L (estimated) [4]
logP (Octanol-Water Partition )
~2.07 (estimated) [4]

Coefficient)

Synthesis and Manufacturing Landscape

While detailed, proprietary synthesis routes are often not publicly disclosed, general synthetic
strategies for alkylresorcinols can be inferred from the chemical literature. One cited production
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pathway for 5-ethyl-1,3-benzenediol involves isobutyl alcohol, which is a byproduct of
petroleum refining.[2] The synthesis of such compounds typically involves electrophilic
substitution reactions on the resorcinol ring or the construction of the substituted benzene ring
from acyclic precursors. For researchers requiring this compound, it is commercially available
from various chemical suppliers.

Applications in Science and Industry

The unique properties of 5-ethylresorcinol have led to its application in several fields, from
consumer products to industrial manufacturing.

Cosmetics and Personal Care

A significant application of 5-ethylresorcinol is in the cosmetics and personal care industry,
where it is utilized for its antioxidant and antimicrobial properties.[1] It is often incorporated into
formulations as a skin-lightening agent and a preservative.[1] Its mechanism of action as a
skin-lightening agent is believed to be related to the inhibition of tyrosinase, a key enzyme in
melanin synthesis.

Polymer Chemistry and Material Science

In the realm of material science, 5-ethyl-1,3-benzenediol serves as a valuable monomer and
reactant. It is used in the synthesis of resorcinol-formaldehyde resins and dihydroxyphthalic
acids.[1][5] Furthermore, it is a component in the production of polycarbonate-polyester blends.

[1]5]

Pharmaceutical and Drug Development Research

The biological activity of 5-ethylresorcinol has also attracted attention in pharmaceutical
research. It has been investigated for its potential to inhibit certain enzymes, suggesting its
utility as a scaffold for the development of new therapeutic agents.[1]

Experimental Workflow: Investigating Enzyme
Inhibition

For researchers exploring the therapeutic potential of 5-ethylresorcinol, a primary step is to
characterize its enzyme inhibitory activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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